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Compound of Interest

Compound Name: M-110

cat. No.: B608784

Proper disposal of chemical products is essential for laboratory safety and environmental
protection. The appropriate disposal procedure for a substance labeled "M-110" is entirely
dependent on its specific chemical composition and the manufacturer. The designation "M-110"
is used for several distinct products with different disposal requirements. Therefore, it is crucial
to identify the correct product before proceeding with disposal.

Identifying Your M-110 Product

Below is a summary of different products identified as M-110. Please review this information to
identify your specific substance and follow the recommended disposal guidelines.
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Manufacturer/Sour  Key ldentifying Recommended
Product Name/Type . )
ce Information Disposal Path
Dispose of in
accordance with
Not classified as a national and local
M110 Sigma-Aldrich hazardous substance regulations. Keep in
or mixture. original containers
and do not mix with
other waste.[1]
Refer to Section 13 of
Contains the Safety Data Sheet
M110 Northtown Company diphenylmethane 4,4'-  (SDS) for specific

diisocyanate.

disposal information.

[2]

MR® 110 Magnetic

Magnetic fluorescent

Disposal must be
arranged with regional

waste disposal

MR-Chemie N )
powder fluorescent powder. authorities according
to official regulations.
[3]
Considered an article
with no hazardous
WORKSafe® M110 _ ,
] N95 Particulate chemical release
N95 Particulate WORKSafe ]
) Respirator. under normal use. No
Respirator o .
special disposal is
indicated.[4]
Consult the Material
Two-component
Safety Data Sheet
structural
Bondchem M110 Bondchem (MSDS) for complete
methacrylate ) ) )
] disposal information.
adhesive.
[5]
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General Procedures for Laboratory Chemical
Disposal

For researchers, scientists, and drug development professionals, adherence to proper chemical
disposal protocols is a fundamental aspect of laboratory safety. The following workflow outlines
a general procedure for the disposal of laboratory chemical waste.

Step 1: Identification & Assessment

Identify the Chemical Waste

Step 3: Storage & Disposal

Locate and Review the Safety Data Sheet (SDS) | Store Waste in a Desi; Satellite A ion Area |

Keep Waste Containers Closed

Non-Hazardous

Step 2: Segregation & Labeling Step 4: Non-Hazardous Disposal

Segregate Waste by Hazard Class (e.g., Flammable, Corrosive)

Follow Local Regulations for Non-Hazardous Waste Disposal (e.g., Trash, Drain) ‘ | Arrange for Pickup by Authorized Waste Management
T T

Use a Compatible, Leak-Proof Waste Container Document Disposal Records

Label Container with 'Hazardous Waste' and Chemical Contents
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General Laboratory Chemical Disposal Workflow

Essential Disposal Protocols

Based on general laboratory safety guidelines, the following experimental protocols for
chemical waste disposal should be followed:

Waste from Residues:

Waste material must be disposed of in accordance with national and local regulations.[1]

Leave chemicals in their original containers whenever possible.[1]

Do not mix different types of chemical waste.[1]

Handle uncleaned containers as you would the product itself.[1]
Container Management:

o For non-hazardous waste, ensure containers are tightly sealed before disposal in the trash.

[6]

» Empty chemical containers should be triple-rinsed with an appropriate solvent. The rinsate
from toxic or poisonous chemicals must be collected and treated as hazardous waste.[7]

« After triple-rinsing and air-drying, non-hazardous containers can be disposed of in the trash
after defacing the label.[7][8]

Specific Disposal Considerations:

o Drain Disposal: Only small amounts of approved chemicals (typically a few hundred grams
or milliliters per day) are suitable for drain disposal. This usually includes dilute acids and
bases with a pH between 5.5 and 10.5 and other chemicals that meet the criteria for trash
disposal. Always check local regulations.[6]

o Trash Disposal: A chemical can be disposed of in the regular trash only if it is non-
radioactive, not a biological hazard, and not classified as flammable, reactive, corrosive, or
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toxic by the Environmental Protection Agency (EPA).[6]

It is imperative to always consult the specific Safety Data Sheet (SDS) for the exact M-110
product you are using and to adhere to the regulations set forth by your institution and local
authorities. If you are uncertain about the identity of your M-110 product, contact the
manufacturer for clarification before proceeding with disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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